Cas no 2101197-41-3 (4-chloro-1-(2,2-difluoroethyl)-1H-pyrazol-5-yl]methanol)

• Product Name: 4-chloro-1-(2,2-difluoroethyl)-1H-pyrazol-5-yl]methanol
• CAS No: 2101197-41-3
• MF: C₆H₇ClF₂N₂O
• MW: 196.582387208939
• CID: 5193727
• Update Time: 2025-09-28

4-chloro-1-(2,2-difluoroethyl)-1H-pyrazol-5-yl]methanol Chemical and Physical Properties

Names and Identifiers

• 4-chloro-1-(2,2-difluoroethyl)-1H-pyrazol-5-yl]methanol
• 1H-Pyrazole-5-methanol, 4-chloro-1-(2,2-difluoroethyl)-

• Inchi： 1S/C6H7ClF2N2O/c7-4-1-10-11(2-6(8)9)5(4)3-12/h1,6,12H,2-3H2
• InChI Key： HUCMBGJKROPJPN-UHFFFAOYSA-N
• SMILES： N1(CC(F)F)C(CO)=C(Cl)C=N1

Additional information on 4-chloro-1-(2,2-difluoroethyl)-1H-pyrazol-5-yl]methanol

4-Chloro-1-(2,2-Difluoroethyl)-1H-Pyrazol-5-yl Methanol (CAS No. 2101197-41-3)

4-Chloro-1-(2,2-difluoroethyl)-1H-pyrazol-5-yl methanol (CAS No. 2101197-41-3) is a specialized organic compound with a unique structure that combines a pyrazole ring, a chloro substituent, and a difluoroethyl group. This compound has garnered attention in recent years due to its potential applications in various fields, including pharmaceuticals and agrochemicals. The molecule's structure is characterized by a pyrazole ring system, which is a five-membered aromatic heterocycle containing two nitrogen atoms. The presence of the chloro group at the 4-position and the difluoroethyl group at the 1-position introduces significant electronic and steric effects, making it a versatile building block for further chemical modifications.

The synthesis of 4-chloro-1-(2,2-difluoroethyl)-1H-pyrazol-5-yl methanol involves multi-step processes that typically start with the preparation of the pyrazole core. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact. For instance, researchers have explored the use of transition metal catalysts to facilitate key steps such as cyclization and substitution reactions. These improvements have not only enhanced the yield but also opened new avenues for exploring analogous compounds with similar structural features.

One of the most promising applications of this compound lies in its use as an intermediate in drug discovery programs. The pyrazole ring is known for its ability to interact with various biological targets, including kinases and G-protein coupled receptors (GPCRs). Recent studies have demonstrated that 4-chloro-1-(2,2-difluoroethyl)-pyrazol derivatives exhibit potent inhibitory activity against certain enzymes associated with cancer and inflammatory diseases. For example, a research team reported that this compound class showed selective inhibition of Janus kinase (JAK), which is implicated in autoimmune disorders.

In addition to its pharmaceutical potential, 4-chloro-1-(2,2-difluoroethyl)-pyrazol methanol has also been investigated for its role in agrochemicals. The compound's ability to modulate plant growth regulators has been explored in recent agricultural studies. Researchers have found that it can enhance stress tolerance in crops under adverse environmental conditions such as drought or high salinity. This property makes it a valuable candidate for developing eco-friendly pesticides and growth promoters.

The physical and chemical properties of CAS No. 2101197-41-3 are well-documented, with studies focusing on its solubility, stability under various conditions, and spectroscopic characteristics. For instance, nuclear magnetic resonance (NMR) spectroscopy has been used to confirm the stereochemistry of the molecule, while mass spectrometry has provided insights into its fragmentation patterns during analysis. These studies are crucial for ensuring the compound's quality control during manufacturing processes.

Recent advancements in computational chemistry have also contributed to our understanding of 4-chloro-pyrazol derivatives like CAS No. 2101197-41-3. Quantum mechanical calculations have been employed to predict the molecule's electronic properties and reactivity under different conditions. Such computational models are increasingly being used to guide experimental work, reducing the need for extensive trial-and-error approaches.

In conclusion, 4-chloro-1-(2,2-difluoroethyl)-pyrazol methanol (CAS No. 2101197-41-3) is a versatile compound with significant potential across multiple industries. Its unique structure allows for diverse applications ranging from drug development to agricultural chemicals. As research continues to uncover new properties and uses for this compound, it is likely to play an increasingly important role in both academic and industrial settings.